Cas no 5632-81-5 (3,5-Diamino-2-chloropyridine)

• Product Name: 3,5-Diamino-2-chloropyridine
• CAS No: 5632-81-5
• MF: C₅H₆ClN₃
• MW: 143.574239253998
• MDL: MFCD09757507
• CID: 366443
• PubChem ID: 22121282
• Update Time: 2025-05-19

3,5-Diamino-2-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloropyridine-3,5-diamine
• 2-CHLORO-3,5-DIAMINOPYRIDINE
• 2-chloro-3,5-Pyridinediamine
• 2‐CHLOROPYRIDINE‐3,5‐DIAMINE
• 3,5-Pyridinediamine,2-chloro-
• 2-Chlor-3,5-diamino-pyridin
• 2-chloranylpyridine-3,5-diamine
• 2-chloro-pyridine-3,5-diamine
• 3,5-diamino-2-chloropyridine
• 3,5-Pyridinediamine,2-chloro
• PubChem6100
• XNABPUPJEZQSCB-UHFFFAOYSA-N
• FCH870312
• 5029AH
• AB51565
• OR345111
• AK126189
• AX8072691
• C67222
• A831001
• MFCD09757507
• SCHEMBL7353278
• DTXSID00622605
• AKOS006328607
• C75644
• AS-59358
• CS-0078619
• FT-0652569
• 5632-81-5
• DB-072135
• 3,5-Diamino-2-chloropyridine

• MDL： MFCD09757507
• Inchi： 1S/C5H6ClN3/c6-5-4(8)1-3(7)2-9-5/h1-2H,7-8H2
• InChI Key： XNABPUPJEZQSCB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CN=1)N)N

Computed Properties

• Exact Mass: 143.02500
• Monoisotopic Mass: 143.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9
• XLogP3: 0.5

Experimental Properties

• Density: 1.447
• Boiling Point: 403.6°Cat760mmHg
• Flash Point: 197.9°C
• Refractive Index: 1.685
• PSA: 64.93000
• LogP: 2.06180

Additional information on 3,5-Diamino-2-chloropyridine

Comprehensive Overview of 3,5-Diamino-2-chloropyridine (CAS No. 5632-81-5): Properties, Applications, and Industry Insights

3,5-Diamino-2-chloropyridine (CAS No. 5632-81-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This heterocyclic amine, featuring both amino and chloro functional groups, serves as a versatile intermediate in synthetic chemistry. Its pyridine-based scaffold is particularly valuable for designing bioactive molecules, aligning with current trends in drug discovery and precision agriculture.

The compound’s physicochemical properties—including a molecular weight of 143.57 g/mol and moderate solubility in polar solvents—make it adaptable for diverse reactions. Researchers frequently explore its potential in catalysis and material science, addressing modern challenges like sustainable synthesis and green chemistry. A 2023 study highlighted its role in optimizing cross-coupling reactions, a hot topic in organic synthesis forums.

In pharmaceuticals, 3,5-Diamino-2-chloropyridine is investigated for its structure-activity relationships (SAR) in kinase inhibitors, reflecting the industry’s focus on targeted therapies. Its chloropyridine moiety is also relevant to agrochemical innovation, particularly in developing next-generation crop protection agents with reduced environmental impact—a priority echoed in recent EU Green Deal discussions.

From a commercial perspective, demand for CAS No. 5632-81-5 correlates with advancements in high-throughput screening and combinatorial chemistry. Analytical techniques like HPLC-MS and NMR spectroscopy ensure rigorous quality control, meeting stringent GMP standards for pharmaceutical intermediates. Suppliers increasingly emphasize supply chain transparency, responding to buyer inquiries about sourcing ethics and carbon footprint.

Emerging applications include its use in photoactive materials for OLEDs and molecular sensors, tapping into the booming electronics materials market. Patent analyses reveal growing IP activity around derivatives of this compound, particularly in bioconjugation technologies—a trend mirrored in rising Google Scholar citations since 2020.

Handling 3,5-Diamino-2-chloropyridine requires standard laboratory precautions, with SDS guidelines emphasizing proper ventilation and PPE. While not classified as hazardous under major regulatory frameworks, its storage stability (recommended at 2-8°C under inert atmosphere) is frequently queried in chemical forums, alongside solvent compatibility data for industrial scale-ups.

The compound’s pricing dynamics reflect broader fine chemicals market trends, with regional variations noted between APAC and Western producers. Recent supply chain disruptions have spurred interest in localized production strategies, while QbD (Quality by Design) approaches gain traction for consistent batch-to-batch reproducibility—a key concern for end-users.

Future research directions may explore its computational modeling potential using AI-driven molecular design platforms, a cutting-edge intersection attracting both academic and industrial investment. Environmental fate studies are also anticipated, given increasing regulatory scrutiny on persistent organic pollutants (POPs) and benign-by-design principles.